Cas no 59229-61-7 (2,6-Dimethylmorpholine hydrochloride)

• Product Name: 2,6-Dimethylmorpholine hydrochloride
• CAS No: 59229-61-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 4797994
• Update Time: 2025-04-23

2,6-Dimethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylmorpholine hydrochloride
• 2,6-Dimethylmorpholine HCl
• AK676025

• Inchi： 1S/C6H13NO.ClH/c1-5-3-7-4-6(2)8-5;/h5-7H,3-4H2,1-2H3;1H
• InChI Key： SFEUYYPUMLXCLF-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Topological Polar Surface Area: 21.3

Additional information on 2,6-Dimethylmorpholine hydrochloride

2,6-Dimethylmorpholine Hydrochloride (CAS No. 59229-61-7): A Comprehensive Technical Overview

2,6-Dimethylmorpholine hydrochloride (CAS 59229-61-7) is an important organic compound with the molecular formula C₆H₁₄NOCl. This morpholine derivative has gained significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. The compound features a six-membered morpholine ring with two methyl groups at the 2 and 6 positions, making it a valuable building block for various synthetic processes.

The physical properties of 2,6-dimethylmorpholine HCl include a white crystalline appearance with good solubility in water and polar organic solvents. Its hydrochloride form enhances stability and makes it particularly useful in pharmaceutical formulations. Researchers often search for "2,6-dimethylmorpholine hydrochloride solubility" or "59229-61-7 melting point" when working with this compound, as these parameters are crucial for experimental design.

In pharmaceutical applications, 2,6-dimethylmorpholine hydrochloride serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in developing new central nervous system (CNS) drugs, aligning with current trends in neurological research. The compound's structural features make it valuable for creating molecules that can cross the blood-brain barrier, a hot topic in modern drug discovery.

The chemical industry utilizes 2,6-dimethylmorpholine HCl as a catalyst and ligand in organic transformations. Its ability to coordinate with metals makes it useful in asymmetric synthesis, particularly in reactions requiring chiral induction. Many researchers search for "2,6-dimethylmorpholine hydrochloride applications" or "uses of CAS 59229-61-7" to understand its full potential in synthetic chemistry.

From a safety perspective, proper handling of 2,6-dimethylmorpholine hydrochloride requires standard laboratory precautions. While not classified as hazardous under normal conditions, users frequently search for "59229-61-7 safety data" or "2,6-dimethylmorpholine HCl MSDS" to ensure compliance with workplace safety regulations.

The market for 2,6-dimethylmorpholine hydrochloride has shown steady growth, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. Current trends indicate increasing demand for high-purity grades of this compound, driven by its applications in drug development and specialty chemicals. Suppliers often highlight "CAS 59229-61-7 purity" and "2,6-dimethylmorpholine HCl specifications" as key product differentiators.

Analytical characterization of 2,6-dimethylmorpholine hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods help verify the compound's identity and purity, addressing common queries like "how to analyze 59229-61-7" or "2,6-dimethylmorpholine HCl characterization methods".

In terms of regulatory status, 2,6-dimethylmorpholine hydrochloride is generally recognized as safe for research and industrial use when handled properly. However, researchers should always consult the most recent regulatory guidelines, as requirements may vary by region and application.

The synthesis of 2,6-dimethylmorpholine HCl typically involves the reaction of morpholine with methylating agents followed by hydrochloride salt formation. Process chemists often search for "59229-61-7 synthesis route" or "preparation of 2,6-dimethylmorpholine hydrochloride" to optimize production methods.

Looking ahead, the future of 2,6-dimethylmorpholine hydrochloride appears promising, with potential applications emerging in materials science and agrochemicals. Its structural versatility continues to attract interest from multiple research fields, making CAS 59229-61-7 a compound worth watching in coming years.